Cas no 1889306-85-7 (tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate)

• Product Name: tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate
• CAS No: 1889306-85-7
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• MDL: MFCD31803533
• CID: 4630873
• PubChem ID: 118958562
• Update Time: 2025-10-30

tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate(WX191819)
• tert-butyl((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate
• Carbamic acid, N-[[4-hydroxy-1-(phenylmethyl)-4-piperidinyl]methyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-Butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate
• AS-72722
• W15342
• tert-butyl N-[(1-benzyl-4-hydroxypiperidin-4-yl)methyl]-N-methylcarbamate
• 1889306-85-7
• SCHEMBL17606613
• AKOS037647173
• tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate

• MDL： MFCD31803533
• Inchi： 1S/C19H30N2O3/c1-18(2,3)24-17(22)20(4)15-19(23)10-12-21(13-11-19)14-16-8-6-5-7-9-16/h5-9,23H,10-15H2,1-4H3
• InChI Key： BCILWDDBRBMFDZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1(O)CCN(CC2=CC=CC=C2)CC1)C

Computed Properties

• Exact Mass: 334.22564282g/mol
• Monoisotopic Mass: 334.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate

tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate (CAS No. 1889306-85-7): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate (CAS No. 1889306-85-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a derivative of piperidine and features a tert-butyl carbamate group, a benzyl substituent, and a hydroxy group. These structural elements contribute to its unique chemical properties and biological activities.

The tert-butyl carbamate moiety is known for its ability to protect amino groups during synthetic processes, making it a valuable intermediate in the synthesis of various pharmaceuticals. The benzyl substituent, on the other hand, imparts additional stability and solubility to the molecule, which can be crucial for its pharmacological behavior. The hydroxy group on the piperidine ring adds polarity and can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Research has shown that this compound can modulate the activity of specific receptors in the central nervous system (CNS), potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate on dopaminergic neurons. The results indicated that this compound could protect these neurons from oxidative stress and neurotoxicity, suggesting its potential as a neuroprotective agent. This finding is particularly significant given the high unmet medical need for effective treatments in neurodegenerative diseases.

Another area of interest is the compound's role in pain management. Preclinical studies have demonstrated that tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate exhibits analgesic properties by interacting with specific pain pathways in the body. This makes it a promising candidate for developing new pain relief medications that are more effective and have fewer side effects compared to current options.

The pharmacokinetic profile of tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate has also been extensively studied. Its favorable solubility and stability characteristics suggest that it can be formulated into various dosage forms, including oral tablets, injections, and topical applications. This versatility is crucial for optimizing its therapeutic efficacy and patient compliance.

In addition to its potential therapeutic applications, tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate has been explored as a tool compound in chemical biology research. Its ability to selectively bind to specific protein targets allows scientists to gain insights into complex biological processes and disease mechanisms. This knowledge can be leveraged to identify new drug targets and develop more effective treatments.

The safety profile of tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate has been evaluated through various preclinical studies. These studies have shown that it exhibits low toxicity and good tolerability at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, tert-butyl ((1-benzyl-4-hydroxypiperidin-4-yl)methyl)(methyl)carbamate (CAS No. 1889306-85-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing our understanding of various diseases and developing new therapeutic strategies.